2,3-dichloro-N'-hydroxybenzenecarboximidamide
Overview
Description
2,3-dichloro-N'-hydroxybenzenecarboximidamide is a useful research compound. Its molecular formula is C7H6Cl2N2O and its molecular weight is 205.04 g/mol. The purity is usually 95%.
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Scientific Research Applications
Chromogenic Detection Systems
- Enzymatic Uric Acid Assay : Fossati et al. (2010) discussed an improved chromogenic detection system that used a 3,5-dichloro-2-hydroxybenzenesulfonic acid/4-aminophenazone chromogenic system in the enzymatic assay of uric acid in biological fluids. This system was noted for its reliability, simplicity, rapidity, and suitability for both manual and automated procedures (Fossati, Prencipe, & Berti, 2010).
Synthesis and Complex Formation
- Novel Oxime Compounds : Bank and B. ròlu (1983) synthesized Dibenzo[e,k]-2,3-bis(hydroxyimino)-1,4,7,10-tetraaza-2,3,8,9-tetrahydrocyclododecine from anti-dichloro-glyoxime. This compound was found to form trinuclear complexes with various metals, indicating its potential application in coordination chemistry (Bank & B. ròlu, 1983).
Electrical Conductivity Properties
- Copper Complexes with Novel Dioxime Compounds : Aydogdu et al. (2003) investigated the electrical properties of copper complexes with novel dioxime compounds containing the oxolane ring. These complexes exhibited semiconducting properties and were studied for their activation energies and n-type electrical conductivity (Aydogdu et al., 2003).
Spectrophotometry in Iron Determination
- Solid-Phase Spectrophotometry : Amin and Gouda (2008) developed a procedure for the determination of trace amounts of iron using solid-phase spectrophotometry (SPS). They utilized 2,3-dichloro-6-(3-carboxy-2-hydroxy-1-naphthylazo)quinoxaline, showing the application of similar compounds in analytical chemistry (Amin & Gouda, 2008).
pKa Determination of Substituted Dihydroxybenzenes
- Computational Method for pKa Determination : Romero et al. (2018) implemented an experimentally validated computational method for determining the pKa of substituted 1,2-dihydroxybenzenes, highlighting the role of these compounds in advanced oxidation processes and their relevance in oxidative stress and neuronal disease in humans (Romero et al., 2018).
Properties
IUPAC Name |
2,3-dichloro-N'-hydroxybenzenecarboximidamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6Cl2N2O/c8-5-3-1-2-4(6(5)9)7(10)11-12/h1-3,12H,(H2,10,11) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OPOPCNCEDLBYPV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)Cl)C(=NO)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)Cl)/C(=N/O)/N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6Cl2N2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
205.04 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
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